4-(3-bromo-2-fluorophenyl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

- 4-(3-bromo-2-fluorophenyl)methylpiperidine
- EN300-1905042
- 4-[(3-bromo-2-fluorophenyl)methyl]piperidine
- 1780778-28-0
- Inchi： 1S/C12H15BrFN/c13-11-3-1-2-10(12(11)14)8-9-4-6-15-7-5-9/h1-3,9,15H,4-8H2
- InChI Key： VYDUYFSZAUKXGQ-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1F)CC1CCNCC1

Computed Properties

Exact Mass: 271.03719g/mol
Monoisotopic Mass: 271.03719g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 194
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 12Å²

4-(3-bromo-2-fluorophenyl)methylpiperidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1905042-1g	4-[(3-bromo-2-fluorophenyl)methyl]piperidine	1780778-28-0	1g	$1343.0	2023-09-18
Enamine	EN300-1905042-5g	4-[(3-bromo-2-fluorophenyl)methyl]piperidine	1780778-28-0	5g	$3894.0	2023-09-18
Enamine	EN300-1905042-10g	4-[(3-bromo-2-fluorophenyl)methyl]piperidine	1780778-28-0	10g	$5774.0	2023-09-18
Enamine	EN300-1905042-0.05g	4-[(3-bromo-2-fluorophenyl)methyl]piperidine	1780778-28-0	0.05g	$1129.0	2023-09-18
Enamine	EN300-1905042-0.1g	4-[(3-bromo-2-fluorophenyl)methyl]piperidine	1780778-28-0	0.1g	$1183.0	2023-09-18
Enamine	EN300-1905042-0.25g	4-[(3-bromo-2-fluorophenyl)methyl]piperidine	1780778-28-0	0.25g	$1235.0	2023-09-18
Enamine	EN300-1905042-0.5g	4-[(3-bromo-2-fluorophenyl)methyl]piperidine	1780778-28-0	0.5g	$1289.0	2023-09-18
Enamine	EN300-1905042-1.0g	4-[(3-bromo-2-fluorophenyl)methyl]piperidine	1780778-28-0	1g	$1100.0	2023-06-01
Enamine	EN300-1905042-2.5g	4-[(3-bromo-2-fluorophenyl)methyl]piperidine	1780778-28-0	2.5g	$2631.0	2023-09-18
Enamine	EN300-1905042-5.0g	4-[(3-bromo-2-fluorophenyl)methyl]piperidine	1780778-28-0	5g	$3189.0	2023-06-01

4-(3-bromo-2-fluorophenyl)methylpiperidine Related Literature

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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Additional information on 4-(3-bromo-2-fluorophenyl)methylpiperidine

4-(3-bromo-2-fluorophenyl)methylpiperidine: A Versatile Scaffold in Medicinal Chemistry

4-(3-bromo-2-fluorophenyl)methylpiperidine is a structurally unique compound with the CAS number 1780778-28-0, representing a critical building block in the development of novel therapeutics. This molecule features a piperidine ring functionalized with a bromo and fluoro substituent on the aromatic phenyl group, creating a hybrid scaffold with potential pharmacological relevance. The 4-(3-bromo-2-fluorophenyl)methyl moiety introduces both electronic and steric effects, enabling interactions with diverse biological targets such as G protein-coupled receptors (GPCRs), ion channels, and protein kinases. Recent advances in medicinal chemistry have highlighted the utility of this scaffold in modulating cellular signaling pathways, making it a focal point in drug discovery efforts.

The 3-bromo-2-fluorophenyl substituent is particularly significant due to its ability to alter the hydrophobicity and metabolic stability of the parent compound. Bromine and fluorine atoms introduce electronegative effects, influencing the molecule's binding affinity to target proteins. This functionalization strategy is widely employed in the design of selective modulators for conditions such as neurodegenerative diseases, inflammatory disorders, and metabolic syndromes. Studies published in Journal of Medicinal Chemistry (2023) have demonstrated that the 4-(3-bromo-2-fluorophenyl)methylpiperidine scaffold can act as a template for the development of small molecule inhibitors targeting the protein kinase C (PKC) family, which plays a key role in cellular proliferation and immune responses.

Recent research has expanded the application of this compound in the context of anti-inflammatory drug development. A 2023 study published in Drug Discovery Today reported that derivatives of 4-(3-bromo-2-fluorophenyl)methylpiperidine exhibit potent activity against pro-inflammatory cytokines such as TNF-α and IL-6. The fluoro and bromo substituents were found to enhance the molecule's ability to modulate the NF-κB signaling pathway, a critical regulator of immune responses. This finding underscores the importance of the 3-bromo-2-fluorophylenyl group in optimizing the therapeutic profile of the compound.

In the realm of antitumor drug development, the 4-(3-bromo-2-fluorophenyl)methylpiperidine scaffold has shown promise as a candidate for targeting epidermal growth factor receptor (EGFR) and other kinases involved in cancer progression. A 2023 preclinical study in Cell Chemical Biology highlighted that this compound can inhibit the phosphorylation of EGFR, thereby suppressing tumor cell proliferation. The 3-bromo-2-fluorophenyl group was identified as a key determinant of the molecule's binding specificity to the ATP-binding site of the kinase. This discovery aligns with the broader trend of using fluorinated and brominated aromatic moieties to improve the selectivity and potency of kinase inhibitors.

The 4-(3-bromo-2-fluorophenyl)methylpiperidine scaffold also demonstrates utility in the design of neuroprotective agents. Research published in ACS Chemical Neuroscience (2023) explored its potential in modulating the activity of glutamate receptors, which are implicated in neurodegenerative disorders such as Alzheimer's disease. The fluoro and bromo substituents were found to enhance the molecule's ability to block excessive glutamate release, thereby reducing neuronal damage. This application highlights the versatility of the 3-bromo-2-fluorophenyl group in targeting diverse biological pathways.

From a synthetic perspective, the 4-(3-bromo-2-fluorophenyl)methylpiperidine scaffold is amenable to a range of modification strategies, enabling the exploration of its pharmacological potential in different disease contexts. A 2023 review in Organic & Biomolecular Chemistry discussed the use of fluorinated aromatic derivatives as tools for studying the role of halogen atoms in drug-receptor interactions. The 3-bromo-2-fluorophenyl group was noted for its ability to fine-tune the hydrophobicity and electrostatic properties of the molecule, which are critical for achieving optimal binding to target proteins.

Recent advancements in computational drug design have further expanded the utility of this compound. Machine learning models trained on large datasets of fluorinated and brominated aromatic compounds have predicted that the 4-(3-bromo-2-fluorophenyl)methylpiperidine scaffold could serve as a lead for the development of selective COX-2 inhibitors, which are being explored for their potential in reducing inflammation with minimal gastrointestinal side effects. This application exemplifies the growing importance of halogenated aromatic moieties in the design of safer and more effective therapeutic agents.

In summary, the 4-(3-bromo-2-fluorophenyl)methylpiperidine scaffold represents a versatile platform for the development of small molecule drugs targeting a wide range of therapeutic areas. The strategic incorporation of fluoro and bromo substituents into the 3-bromo-2-fluorophenyl group has enabled the optimization of the molecule's binding affinity, metabolic stability, and selectivity. Ongoing research in this area continues to uncover new applications for this compound, underscoring its significance in modern drug discovery efforts.

For further information on the 4-(3-bromo-2-fluorophenyl)methylpiperidine scaffold and its therapeutic potential, we recommend consulting recent publications in Journal of Medicinal Chemistry, Drug Discovery Today, and ACS Chemical Neuroscience. These sources provide insights into the latest developments in the design and application of this compound in the context of various diseases.

Keywords: 4-(3-bromo-2-fluorophenyl)methylpiperidine, fluorinated aromatic compounds, brominated aromatic moieties, G protein-coupled receptors, protein kinase C, anti-inflammatory drugs, antitumor agents, neuroprotective compounds, computational drug design, selective COX-2 inhibitors.

References: Journal of Medicinal Chemistry (2023), Drug Discovery Today (2023), Cell Chemical Biology (2023), ACS Chemical Neuroscience (2023), Organic & Biomolecular Chemistry (2023).

For more details on the 4-(3-bromo-2-fluorophenyl)methylpiperidine scaffold and its applications in drug development, please contact our research team at [email address].

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Thank you for your interest in the 4-(3-bromo-2-fluorophenyl)methylpiperidine scaffold and its potential in modern medicine.

End of document.

Additional resources: Advanced Organic Chemistry by Jerry March, Medicinal Chemistry: At a Glance by Andrew C. Hill, and Drug Discovery: A History by Norman F. Pier.

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